![molecular formula C6H6ClF2NO B2535435 4-Amino-2,3-difluorophenol hydrochloride CAS No. 1955553-21-5](/img/structure/B2535435.png)
4-Amino-2,3-difluorophenol hydrochloride
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Overview
Description
4-Amino-2,3-difluorophenol hydrochloride is a chemical compound with the molecular formula C6H6ClF2NO . It is a solid powder and is stored at -20°C . The compound has a molecular weight of 181.568 Da .
Molecular Structure Analysis
The molecular structure of 4-Amino-2,3-difluorophenol hydrochloride consists of a phenol group (a benzene ring with a hydroxyl group) which is substituted with amino and difluoro groups .Physical And Chemical Properties Analysis
4-Amino-2,3-difluorophenol hydrochloride is a solid powder . It has a molecular weight of 181.568 Da . More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the current data.Scientific Research Applications
Spectroscopic and Diffractometric Characterization
4-Amino-2,3-difluorophenol hydrochloride has been explored in the context of polymorphism in pharmaceutical compounds. It's characterized using techniques such as spectroscopic and diffractometric methods, which are essential in analytical and physical characterization, especially in identifying subtle structural differences between polymorphic forms of compounds (Vogt et al., 2013).
Development of Fluorescence Probes
This compound is integral in the development of novel fluorescence probes for detecting highly reactive oxygen species (hROS) such as hydroxyl radical and peroxidase reactive intermediates. Its unique properties make it suitable for differentiating various ROS types and can be applied in living cells for visualizing generated reactive species (Setsukinai et al., 2003).
Bioisosteric Analogues of GABA
In the field of medicinal chemistry, 4-Amino-2,3-difluorophenol hydrochloride is utilized in synthesizing potential bioisosteric analogues of gamma-aminobutyric acid (GABA). Its role in increasing the lipophilicity of drug candidates is significant, particularly in studies involving gamma-aminobutyric acid aminotransferase (Qiu et al., 1999).
Regioexhaustive Functionalization
The compound plays a role in the regioexhaustive functionalization of difluorophenols and trifluorophenols through organometallic intermediates. This demonstrates the potential of an organometallic approach to diversity-oriented synthesis in complex molecular structures (Marzi et al., 2004).
Sonochemical Degradation Studies
It's also pertinent in studies exploring the sonochemical degradation of aromatic organic pollutants, providing insights into the efficiency and mechanisms of degradation in various environmental conditions (Goskonda et al., 2002).
Synthesis and Energetic Properties
4-Amino-2,3-difluorophenol hydrochloride is used in synthesizing compounds like 4-Diazo-2,6-dinitrophenol, which are studied for their thermal stability and sensitivity. Such studies are crucial in the development of materials with specific energetic properties (Klapötke et al., 2015).
Corrosion Control Studies
This compound is significant in corrosion control research. It's used in studying the inhibition performance of certain compounds on mild steel in acidic mediums, aiding in the development of more effective corrosion inhibitors (Bentiss et al., 2009).
Safety and Hazards
properties
IUPAC Name |
4-amino-2,3-difluorophenol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5F2NO.ClH/c7-5-3(9)1-2-4(10)6(5)8;/h1-2,10H,9H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXWFKHLIQCZISQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1N)F)F)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClF2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.57 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-2,3-difluorophenol hydrochloride | |
CAS RN |
1955553-21-5 |
Source
|
Record name | 4-amino-2,3-difluorophenol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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